![molecular formula C20H27N3O5S2 B296249 N-{4-[(diethylamino)sulfonyl]phenyl}-2-[2-methyl(methylsulfonyl)anilino]acetamide](/img/structure/B296249.png)
N-{4-[(diethylamino)sulfonyl]phenyl}-2-[2-methyl(methylsulfonyl)anilino]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(diethylamino)sulfonyl]phenyl}-2-[2-methyl(methylsulfonyl)anilino]acetamide, commonly known as DMSO2-N-ethylaminoacetanilide, is a chemical compound that has gained considerable attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of N-ethylaminoacetanilide and is synthesized using a specific method.
Mechanism of Action
The mechanism of action of DMSO2-N-ethylaminoacetanilide is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the regulation of inflammation, pain, and fever. By inhibiting the production of prostaglandins, DMSO2-N-ethylaminoacetanilide reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
DMSO2-N-ethylaminoacetanilide has been shown to have several biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Moreover, it has been shown to increase the levels of anti-inflammatory cytokines, such as interleukin-10. Additionally, it has been found to reduce the levels of reactive oxygen species, which are involved in the pathogenesis of several diseases.
Advantages and Limitations for Lab Experiments
DMSO2-N-ethylaminoacetanilide has several advantages for lab experiments. It is easy to synthesize and is stable under normal laboratory conditions. Moreover, it has been shown to exhibit low toxicity in vitro. However, it has several limitations as well. It is insoluble in water and has low bioavailability, which limits its potential applications in vivo.
Future Directions
There are several future directions for the research on DMSO2-N-ethylaminoacetanilide. One potential direction is to investigate its potential applications in the treatment of cancer. Moreover, its anti-inflammatory and analgesic properties make it a potential candidate for the treatment of inflammatory and pain-related disorders. Additionally, further research is needed to elucidate its mechanism of action and to improve its bioavailability.
Synthesis Methods
The synthesis of DMSO2-N-ethylaminoacetanilide involves the reaction between N-ethylaminoacetanilide and diethylsulfate in the presence of sodium hydroxide, followed by the reaction between the resulting product and methylsulfonyl chloride. The final product is obtained by reacting the intermediate product with sodium ethoxide in dimethyl sulfoxide. This synthesis method has been optimized to produce high yields of pure DMSO2-N-ethylaminoacetanilide.
Scientific Research Applications
DMSO2-N-ethylaminoacetanilide has been extensively researched for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. Moreover, it has been found to have potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.
Properties
Molecular Formula |
C20H27N3O5S2 |
---|---|
Molecular Weight |
453.6 g/mol |
IUPAC Name |
N-[4-(diethylsulfamoyl)phenyl]-2-(2-methyl-N-methylsulfonylanilino)acetamide |
InChI |
InChI=1S/C20H27N3O5S2/c1-5-22(6-2)30(27,28)18-13-11-17(12-14-18)21-20(24)15-23(29(4,25)26)19-10-8-7-9-16(19)3/h7-14H,5-6,15H2,1-4H3,(H,21,24) |
InChI Key |
DJGXMPZUDYJNRJ-UHFFFAOYSA-N |
SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)CN(C2=CC=CC=C2C)S(=O)(=O)C |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)CN(C2=CC=CC=C2C)S(=O)(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.